Tert-butyl 8-iodooctanoate

• Molecular Formula: C12H23IO2
• Molecular Weight: 326.21 g/mol
• IUPAC Name: tert-butyl 8-iodooctanoate
• InChI: InChI=1S/C12H23IO2/c1-12(2,3)15-11(14)9-7-5-4-6-8-10-13/h4-10H2,1-3H3
• InChI Key: QWCFTRJAAHAHPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCCCCI

Description

Tert-butyl 8-iodooctanoate is a useful research compound. Its molecular formula is C12H23IO2 and its molecular weight is 326.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Imidazole (2.10 g, 30.9 mmol), triphenylphosphine (8.10 g, 30.9 mmol), and iodine (6.27 g, 24.7 mmol) were successively added to a dichloromethane solution (100 mL) of t-butyl-8-hydroxyoctanoate (4) (4.45 g, 20.6 mmol) at 0° C. under the argon atmosphere, and the temperature of the reaction solution was raised to room temperature, followed by stirring for 2 hours. Thereafter, water (5 mL) was added to the reaction solution, and the mixture was washed successively with a 0.1 N aqueous sodium periodate solution (50 mL), 30% aqueous hydrogen peroxide (50 mL), and saturated brine (50 mL), dried over magnesium sulfate, and concentrated. The resulting brown oily crude product (21 g) was separated and purified by silica gel column chromatography (hexane:ethyl acetate 50:1) to obtain t-butyl-8-iodooctanoate (5) as a colorless liquid substance (5.53 g, 77%).